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Compound of Interest

Compound Name: Saccharocarcin A

Cat. No.: B10814137 Get Quote

Saccharocarcin A: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Saccharocarcin A is a potent bioactive macrocyclic lactone belonging to the tetronic acid class

of natural products.[1] First isolated from the fermentation broth of the actinomycete

Saccharothrix aerocolonigenes subsp. antibiotica (SCC 1886), this complex molecule has

garnered interest for its significant antibacterial activity, particularly against Gram-positive

bacteria. This technical guide provides an in-depth overview of the chemical structure,

physicochemical properties, isolation, and biological activities of Saccharocarcin A, tailored for

professionals in the fields of natural product chemistry, microbiology, and drug development.

Chemical Structure and Properties
Saccharocarcin A is a complex macrolide characterized by a novel sugar-amide moiety at C-

17 and a tetronic acid core.[1] Its structure was elucidated through extensive spectroscopic

analysis, including mass spectrometry and nuclear magnetic resonance (NMR), along with

chemical degradation studies.[1]
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Caption: A placeholder representation of the complex chemical structure of Saccharocarcin A.

A detailed 2D chemical structure diagram is recommended for accurate visualization.

Physicochemical Properties of Saccharocarcin A

Property Value Reference

Molecular Formula C₆₇H₁₀₁NO₂₀ [1]

Molecular Weight 1240.5 g/mol

Appearance White solid

Solubility

Soluble in ethanol, methanol,

DMF, or DMSO; Limited water

solubility.

Purity >95% by HPLC

Experimental Protocols
1. Fermentation and Isolation

The production of Saccharocarcin A is achieved through the fermentation of Saccharothrix

aerocolonigenes subsp. antibiotica (SCC 1886). The following is a summary of the fermentation

and isolation protocol:
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Caption: A generalized workflow for the fermentation and isolation of Saccharocarcin A.
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A detailed, step-by-step protocol would involve specific media compositions, incubation

parameters, solvent ratios, and HPLC conditions as described in the primary literature.

2. Structure Elucidation

The determination of the complex structure of Saccharocarcin A relied on a combination of

advanced spectroscopic techniques:

Spectroscopic Analysis

Chemical Degradation

Mass Spectrometry (FAB-MS)

Final StructureNMR Spectroscopy (1H, 13C, COSY, HMQC, HMBC)

Infrared (IR) Spectroscopy

Ultraviolet (UV) Spectroscopy

Acid Hydrolysis Analysis of Sugar Components

Purified Saccharocarcin A

Click to download full resolution via product page

Caption: The analytical workflow for the structure elucidation of Saccharocarcin A.
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Biological Activity and Mechanism of Action
Saccharocarcin A exhibits pronounced activity against Gram-positive bacteria, including

Micrococcus luteus and Staphylococcus aureus. It is also active against Chlamydia

trachomatis.

While the precise mechanism of action for Saccharocarcin A has not been fully elucidated, its

structural relative, Tetrocarcin A, has been shown to target the phosphatidylinositol 3-kinase

(PI3K)/Akt signaling pathway. This pathway is a critical regulator of cell growth, proliferation,

survival, and metabolism. Inhibition of this pathway can lead to the arrest of cell cycle and

induction of apoptosis.

Hypothesized Signaling Pathway Inhibition

Given the structural similarities, it is plausible that Saccharocarcin A may also exert its effects

through the inhibition of the PI3K/Akt pathway.
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Caption: A hypothesized mechanism of action for Saccharocarcin A, targeting the PI3K/Akt

signaling pathway.
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Further research is required to definitively confirm the molecular targets and signaling

pathways modulated by Saccharocarcin A.

Conclusion
Saccharocarcin A represents a promising class of bioactive natural products with significant

antibacterial properties. Its complex structure and potent activity make it an intriguing candidate

for further investigation in the development of new therapeutic agents. This technical guide

provides a foundational understanding of its chemical and biological characteristics, serving as

a valuable resource for researchers and drug development professionals. Elucidation of its

precise mechanism of action will be a key area for future research, potentially unlocking new

avenues for antibiotic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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